Cas no 1996111-92-2 (1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane)

• Product Name: 1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane
• CAS No: 1996111-92-2
• MF: C₈H₁₃ClF₂
• MW: 182.638628721237
• CID: 5285164
• Update Time: 2025-11-07

1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-1-(4,4-difluorobutyl)cyclopropane
• Cyclopropane, 1-(chloromethyl)-1-(4,4-difluorobutyl)-
• 1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane

• Inchi： 1S/C8H13ClF2/c9-6-8(4-5-8)3-1-2-7(10)11/h7H,1-6H2
• InChI Key： AMWGAXSIPPLFFS-UHFFFAOYSA-N
• SMILES： ClCC1(CCCC(F)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Additional information on 1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane

1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane: A Comprehensive Overview

The compound 1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane (CAS No. 1996111-92-2) is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research. The molecule's structure, characterized by a cyclopropane ring substituted with a chloromethyl group and a 4,4-difluorobutyl chain, makes it a fascinating subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane. Researchers have explored various methodologies to construct the cyclopropane core, including the use of transition metal catalysts and photochemical reactions. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for downstream applications. The incorporation of fluorine atoms in the 4,4-difluorobutyl group introduces additional electronic and steric effects, which are crucial for tuning the compound's reactivity and stability.

The chemical properties of 1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane are heavily influenced by its strained cyclopropane ring. This strain imparts high reactivity to the molecule, making it an excellent candidate for participation in various cycloaddition reactions. Recent studies have demonstrated its ability to undergo [2+2] and [4+2] cycloadditions under specific conditions, leading to the formation of complex polycyclic structures. These findings have opened new avenues for its use in drug design and materials synthesis.

In terms of applications, 1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane has shown promise in the development of advanced materials with tailored mechanical and electronic properties. Its unique combination of fluorinated substituents and strained ring systems allows for fine-tuning of physical characteristics such as thermal stability and electrical conductivity. Additionally, preliminary studies suggest that this compound may exhibit bioactivity against certain enzymes or receptors, making it a potential lead compound in drug discovery.

The safety and environmental impact of 1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane are critical considerations for its practical use. Researchers have conducted detailed toxicity assessments and environmental fate studies to evaluate its potential risks. Results indicate that while the compound exhibits moderate toxicity under certain conditions, proper handling protocols can mitigate these risks effectively. Furthermore, its degradation pathways under various environmental conditions have been investigated, providing valuable insights into its long-term impact on ecosystems.

Looking ahead, ongoing research is focused on expanding the synthetic capabilities for 1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane while exploring its potential applications in emerging fields such as nanotechnology and green chemistry. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of innovative uses for this compound.

In conclusion, 1-(Chloromethyl)-1-(4,4-difluorobutyl)cyclopropane (CAS No. 1996111-92-2) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, reactivity, and tunable properties make it a valuable tool for researchers seeking to push the boundaries of chemical innovation.